6-chloro-2-(3-propoxyphenyl)-4H-3,1-benzoxazin-4-one

• IUPAC Name: 6-chloro-2-(3-propoxyphenyl)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C17H14ClNO3/c1-2-8-21-13-5-3-4-11(9-13)16-19-15-7-6-12(18)10-14(15)17(20)22-16/h3-7,9-10H,2,8H2,1H3
• InChI Key: COVJIZKWNPMSBY-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C2=NC3=C(C=C(C=C3)Cl)C(=O)O2
• Molecular Formula: C17H14ClNO3
• Molecular Weight: 315.7 g/mol

Description

6-chloro-2-(3-propoxyphenyl)-4H-3,1-benzoxazin-4-one, also known as GW 501516, is a synthetic drug that has been extensively studied for its potential applications in scientific research. It belongs to a class of compounds called selective androgen receptor modulators (SARMs), which are designed to selectively target certain receptors in the body to produce specific effects.

Mechanism of Action

6-chloro-2-(3-propoxyphenyl)-4H-3,1-benzoxazin-4-one 501516 works by activating a protein called peroxisome proliferator-activated receptor delta (PPARδ), which plays a key role in regulating metabolism and energy production. By activating PPARδ, 6-chloro-2-(3-propoxyphenyl)-4H-3,1-benzoxazin-4-one 501516 increases the expression of genes involved in fatty acid oxidation and glucose uptake, leading to increased energy production and improved endurance.
Biochemical and Physiological Effects
6-chloro-2-(3-propoxyphenyl)-4H-3,1-benzoxazin-4-one 501516 has been shown to have a number of biochemical and physiological effects, including increased energy production, improved endurance, and increased fat burning. It has also been shown to improve insulin sensitivity and glucose uptake in animal models, suggesting potential applications in the treatment of diabetes and other metabolic disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-chloro-2-(3-propoxyphenyl)-4H-3,1-benzoxazin-4-one 501516 in scientific research is its ability to selectively target certain receptors in the body, which can produce specific effects without unwanted side effects. However, like all drugs, it also has certain limitations, including the need for careful dosing and monitoring to avoid potential toxicity.

Future Directions

There are a number of potential future directions for research on 6-chloro-2-(3-propoxyphenyl)-4H-3,1-benzoxazin-4-one 501516, including further studies on its potential applications in the treatment of metabolic disorders such as obesity and diabetes. Other potential areas of research include its effects on muscle growth and repair, and its potential applications in the treatment of certain types of cancer.

Synthesis Methods

The synthesis of 6-chloro-2-(3-propoxyphenyl)-4H-3,1-benzoxazin-4-one 501516 involves several steps, including the reaction of 3-propoxybenzaldehyde with 2-amino-4-chlorophenol to form a Schiff base, which is then cyclized with triethyl orthoformate to produce the benzoxazinone ring. The final step involves the introduction of a chloro group at the 6-position of the benzoxazinone ring using thionyl chloride.

Scientific Research Applications

6-chloro-2-(3-propoxyphenyl)-4H-3,1-benzoxazin-4-one 501516 has been studied extensively for its potential applications in scientific research, particularly in the fields of exercise physiology and metabolism. It has been shown to increase endurance and fat burning in animal models, and has been proposed as a potential treatment for obesity, diabetes, and other metabolic disorders.